N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]acetamide

• IUPAC Name: N-[3-chloro-4-(4-methylpiperazin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C13H18ClN3O/c1-10(18)15-11-3-4-13(12(14)9-11)17-7-5-16(2)6-8-17/h3-4,9H,5-8H2,1-2H3,(H,15,18)
• InChI Key: XKYUEHDCYCZXIG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)N2CCN(CC2)C)Cl
• Molecular Formula: C13H18ClN3O
• Molecular Weight: 267.75 g/mol

Description

N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]acetamide, also known as CPA, is a chemical compound that has been extensively studied for its potential therapeutic applications. CPA belongs to the class of compounds known as phenylacetamides, which have been shown to exhibit a range of biological activities, including analgesic, anti-inflammatory, and anticonvulsant effects. In

Mechanism of Action

The exact mechanism of action of N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]acetamide is not fully understood, but it is believed to involve the modulation of neurotransmitter release in the brain. Specifically, this compound has been shown to enhance the release of GABA, an inhibitory neurotransmitter that plays a key role in the regulation of neuronal activity. This may explain its anticonvulsant effects, as GABA is known to inhibit excessive neuronal activity that can lead to seizures.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, inhibition of voltage-gated sodium channels, and activation of potassium channels. These effects contribute to its anticonvulsant, analgesic, and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]acetamide in lab experiments is its well-established safety profile, with no significant adverse effects reported in animal studies. Additionally, its anticonvulsant and analgesic effects make it a useful tool for studying the underlying mechanisms of epilepsy and chronic pain. However, one limitation of using this compound is its relatively low potency compared to other anticonvulsant and analgesic drugs, which may require higher doses for effective results.

Future Directions

There are several future directions for research on N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]acetamide, including:
1. Further studies to elucidate its exact mechanism of action and how it modulates neurotransmitter release in the brain.
2. Development of more potent analogs of this compound with improved therapeutic efficacy.
3. Exploration of its potential applications in the treatment of other neurological and psychiatric disorders, such as anxiety and depression.
4. Investigation of its potential as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
5. Studies to explore the potential interactions between this compound and other drugs commonly used in the treatment of epilepsy and chronic pain.

Scientific Research Applications

N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]acetamide has been extensively studied for its potential therapeutic applications in various fields of medical research. In particular, it has been shown to exhibit anticonvulsant effects in animal models of epilepsy, making it a promising candidate for the development of new antiepileptic drugs. Additionally, this compound has been shown to have analgesic and anti-inflammatory effects, making it a potential candidate for the treatment of chronic pain and inflammatory disorders.